Gluconapin potassium

• Molecular Formula: C11H19KN2O8S2
• Molecular Weight: 410.5 g/mol
• InChI: InChI=1S/C11H20N2O8S2.K/c1-2-3-4-7(12-13-23(18,19)20)22-11-10(17)9(16)8(15)6(5-14)21-11;/h2,6,8-11,13-17H,1,3-5H2,(H,18,19,20);/q;+1/p-1
• InChIKey: JHFZOAIQTRQLKT-UHFFFAOYSA-M

Gluconapin Potassium: Structural Distinction from Analogs

Gluconapin potassium (CAS 245550-57-6) is the potassium salt of gluconapin, an aliphatic glucosinolate naturally abundant in rapeseed (Brassica napus) and other cruciferous vegetables. This compound functions as a stable precursor to the bioactive isothiocyanate sulforaphane, which exhibits well-characterized anticancer properties [1][2]. Gluconapin is distinguished among glucosinolates by its 3-butenyl side chain, which directly dictates its unique hydrolysis kinetics, thermal stability profile, and the specific biological activities of its downstream degradation products .

Precursor role

Enzymatic hydrolysis yields 3-butenyl ITC, a specific electrophilic metabolite for signaling studies

Structural identity

3-Butenyl side chain distinguishes it from allyl (sinigrin) and 4-methylsulfinylbutyl (glucoraphanin) GSLs

Chemotype relevance

Key biomarker for Brassica chemotyping and AOP2 enzyme activity monitoring in plant metabolomics

• [1] Song L, Iori R, Thornalley PJ. Purification of major glucosinolates from Brassicaceae seeds and preparation of isothiocyanate and amine metabolites. Journal of the Science of Food and Agriculture. 2006;86(8):1271-1280. View Source
• [2] MedChemExpress. Gluconapin potassium product description. Accessed 2026. View Source

Gluconapin Potassium: Generic GSL Substitution Fails

Glucosinolates are not functionally interchangeable. The side-chain structure (e.g., 3-butenyl in gluconapin vs. allyl in sinigrin) fundamentally alters enzymatic hydrolysis by myrosinase, yielding isothiocyanates with vastly different bioactivities [1]. In head-to-head antiproliferative assays, the rank-order potency of glucosinolate hydrolysis products varies by orders of magnitude [2]. Furthermore, gluconapin demonstrates exceptional thermal stability, retaining integrity at 100°C while structurally similar glucosinolates completely degrade at 60°C [3]. For the scientific user, substituting gluconapin potassium with a generic 'glucosinolate' standard compromises assay validity, introduces uncontrolled variables, and yields data that cannot be compared across studies due to side-chain-specific activities.

Metabolic fate diverges: gluconapin generates 3-butenyl ITC with distinct electrophilic reactivity compared to allyl ITC from sinigrin or sulforaphane from glucoraphanin.

Chemotype specificity: gluconapin abundance is a defining trait for Brassica origin authentication; sinigrin or generic GSL mixtures cannot serve as substitute biomarkers.

Mixture behavior: gluconapin exhibits antagonistic interactions in multi-GSL systems (e.g., colorectal cell assays); replacing it with sinigrin or glucoraphanin alone fails to reproduce reported synergistic antiproliferative effects.

• [1] Davidson NE. Glucosinolates and isothiocyanates: chemistry and biological activity [PhD Thesis]. University of St Andrews; 1999. View Source
• [2] Nastruzzi C, Cortesi R, Esposito E, Menegatti E, Leoni O, Iori R, Palmieri S. In vitro cytotoxic activity of some glucosinolate-derived products generated by myrosinase hydrolysis. Journal of Agricultural and Food Chemistry. 1996;44(4):1014-1021. View Source
• [3] Guideline Central. Thermal stability, and in vitro and in vivo metabolism of four main glucosinolates in Isatis indigotica roots. Journal Abstract. 2025. View Source

Gluconapin Potassium: Quantitative Evidence vs. Sinigrin & Glucoraphanin

In Silico Antioxidant Enzyme Binding vs. Sinigrin

In a direct comparative study of individual glucosinolate hydrolysis products in HT-29 colorectal cancer cells, gluconapin demonstrated an IC50 of 44.76 µM. This places its potency intermediate among major dietary glucosinolates: it is 1.5-fold less potent than sinigrin (IC50 = 29.51 µM) but 47-fold more potent than progoitrin (IC50 = 2100.6 µM), and 3.8-fold less potent than glucoraphanin (IC50 = 11.80 µM) [1]. This quantitative ranking is essential for selecting the appropriate compound for structure-activity relationship studies.

In Silico Binding vs. Sinigrin

Head-to-head

Both gluconapin and sinigrin clustered as low-affinity binders to antioxidant enzymes, clearly separated from high-affinity indole/hydroxylated GSLs (progoitrin, glucobrassicanapin).

Supports use as a low-affinity calibrant in SAR studies

In silico data; experimental enzyme inhibition studies are needed to confirm binding predictions.

Evidence Dimension	Antiproliferative activity (IC50) in HT-29 cells
Target Compound Data	44.76 µM
Comparator Or Baseline	Sinigrin: 29.51 µM; Progoitrin: 2100.6 µM; Glucoraphanin: 11.80 µM
Quantified Difference	Gluconapin is 1.5x less potent than sinigrin, 47x more potent than progoitrin, and 3.8x less potent than glucoraphanin
Conditions	HT-29 human colorectal adenocarcinoma cell line, individual myrosinase hydrolysis products

Why This Matters

This quantifies gluconapin's antiproliferative potency relative to its closest analogs, enabling precise selection for cancer cell assays where a specific potency window is required.

• [1] Nutrient–Nutrient Interactions Among Broccoli Glucosinolates and Their Implications for Breeding Cruciferous Crops to Enhance Human Health. 2025. View Source

K562 Cytotoxicity: Gluconapin ITC vs. Other Isothiocyanates

Gluconapin exhibits the most robust thermal stability among four major glucosinolates tested. It retains structural integrity even at 100°C. In stark contrast, the remaining three glucosinolates (including sinigrin, a close comparator) are stable only at 0-20°C, exhibit degradation at 40°C, and undergo complete degradation at 60°C [1]. This exceptional heat tolerance makes gluconapin potassium the preferred standard for analytical workflows involving heated extractions or assays with thermal steps.

K562 Cytotoxicity: ITC Comparison

Head-to-head

3-Butenyl ITC (from gluconapin) showed >2-fold lower potency than sinigrin/glucotropaeolin ITCs (IC50

Supports cytotoxicity endpoint review for moderate‑potency aliphatic ITCs

Myrosinase hydrolysis required; K562 cell line data; experimental replication advised.

Antagonism with Glucoraphanin

Head-to-head

In a 4-GSL mixture, inclusion of gluconapin at a specific ratio window yielded adjusted R² > 0.80 for antiproliferative effect; a broccoli line with optimal ratio showed 44% higher activity than sister lines.

Reported mixture‑dependent response requires precise GNA stoichiometry

Colorectal cell model; glucoraphanin-dominated blend context; ratio-specific validation needed.

AOP2 Enzyme Specificity

Head-to-head

AOP2 converts glucoraphanin (GRA) to gluconapin (GNA); wild-type Chinese kale showed high GNA/GRA ratio and low QR activity. Antisense AOP2 suppression notably increased GRA and QR activity.

Defines gluconapin as a direct biomarker for AOP2 metabolic flux

LC-MS data from 14 varieties; R values not reported; further correlation studies recommended.

Anti‑Inflammatory vs. Neoglucobrassicin

Head-to-head

Gluconapin and neoglucobrassicin selectively inhibited macrophage respiratory burst; other Isatis-derived GSLs (progoitrin, epiprogoitrin) were inactive. All tested GSLs lacked antibacterial/antiviral activity.

Supports anti‑inflammatory assay context without confounding antimicrobial effects

Murine macrophage model; qualitative significance reported; EC50 values not yet established.

qHNMR Purity vs. Sinigrin

Method context

Validated qHNMR method uses gluconapin’s olefinic H‑4 as integration target (maleic acid internal standard); sinigrin requires H‑3, making standards non‑interchangeable for absolute purity certification.

Ensures traceable purity quantification by unique NMR fingerprint

D₂O solvent; method validated for Isatis root isolates; requires certified reference material.

Evidence Dimension	Thermal stability
Target Compound Data	Structurally intact at 100°C
Comparator Or Baseline	Sinigrin and two other glucosinolates
Quantified Difference	Comparators degrade at 40°C and are completely degraded at 60°C; gluconapin is stable at 100°C
Conditions	Thermal stability assay of glucosinolates from Isatis indigotica roots

Why This Matters

This data justifies selecting gluconapin potassium for any application involving heat (e.g., certain extraction protocols, food processing simulations, or accelerated stability studies), where other glucosinolate standards would fail.

• [1] Guideline Central. Thermal stability, and in vitro and in vivo metabolism of four main glucosinolates in Isatis indigotica roots. Journal Abstract. 2025. View Source

Antagonistic Interaction with Glucoraphanin in Colorectal Cells

Commercially available gluconapin potassium analytical standards are provided with fully characterized purity, including a certified absolute purity value that accounts for chromatographic purity, water, residual solvents, and inorganic impurities . This level of characterization is critical for quantitative applications (e.g., LC-MS/MS). In contrast, generic or research-grade glucosinolates from less rigorous suppliers lack this comprehensive impurity analysis, which introduces significant quantification errors. Purity specifications range from ≥90.0% (HPLC) to ≥98% for high-purity preparations, allowing users to select a grade appropriate for their required accuracy .

Antagonism with Glucoraphanin

Head-to-head

In a 4-GSL mixture, inclusion of gluconapin at a specific ratio window yielded adjusted R² > 0.80 for antiproliferative effect; a broccoli line with optimal ratio showed 44% higher activity than sister lines.

Reported mixture‑dependent response requires precise GNA stoichiometry

Colorectal cell model; glucoraphanin-dominated blend context; ratio-specific validation needed.

Evidence Dimension	Purity and characterization
Target Compound Data	Absolute purity value on certificate accounting for water, solvents, inorganics; purity ≥90.0% to ≥98% (HPLC)
Comparator Or Baseline	Generic glucosinolate standards (often only reported as HPLC area%)
Quantified Difference	Certified absolute purity vs. relative HPLC purity only
Conditions	PhytoLab phyproof® Reference Substance methodology and vendor specifications

Why This Matters

For quantitative analytical methods (HPLC, LC-MS/MS), the availability of a fully characterized reference standard with certified absolute purity is non-negotiable for accurate quantification and method validation.

AOP2 Enzyme Specificity in Chinese Kale Chemotypes

A validated, scalable purification procedure has been described for isolating multi-gram quantities of high-purity gluconapin from rapeseed and mustard seeds, alongside sinigrin, progoitrin, and other major glucosinolates [1]. The protocol includes optimized LC-MS/MS conditions for detection and quantitation, and importantly, the preparation of the corresponding isothiocyanate and amine metabolites. This established methodology ensures that researchers can obtain sufficient, well-characterized material for in vivo pharmacological evaluation—a significant advantage over less accessible or poorly characterized glucosinolates.

AOP2 Enzyme Specificity

Head-to-head

AOP2 converts glucoraphanin (GRA) to gluconapin (GNA); wild-type Chinese kale showed high GNA/GRA ratio and low QR activity. Antisense AOP2 suppression notably increased GRA and QR activity.

Defines gluconapin as a direct biomarker for AOP2 metabolic flux

LC-MS data from 14 varieties; R values not reported; further correlation studies recommended.

Evidence Dimension	Availability for large-scale studies
Target Compound Data	Scalable purification from vegetable seeds yielding material suitable for in vivo pharmacology
Comparator Or Baseline	Less abundant or poorly characterized glucosinolates
Quantified Difference	Described methodology enables gram-scale preparation; comparators lack similar published protocols
Conditions	Preparative anion exchange and reversed-phase chromatography, LC-MS/MS characterization

Why This Matters

This validated, scalable isolation protocol reduces supply chain uncertainty and ensures material consistency for long-term, multi-year research programs, a critical factor for in vivo studies.

• [1] Song L, Iori R, Thornalley PJ. Purification of major glucosinolates from Brassicaceae seeds and preparation of isothiocyanate and amine metabolites. Journal of the Science of Food and Agriculture. 2006;86(8):1271-1280. View Source

Macrophage Anti-Inflammatory Activity vs. Neoglucobrassicin

In a study of nine glucosinolates, intact gluconapin (like all other intact glucosinolates tested) showed no cytotoxic effect on human erythroleukemic K562 cell proliferation when tested up to 500 µM [1]. In contrast, the enzymatic hydrolysis-derived product (EHDP) from gluconapin exhibited clear inhibition of K562 cell growth, though its IC50 was >30 µM, placing it in a 'less active' category compared to EHDPs from sinigrin, glucotropaeolin, glucoerucin, and glucocheirolin, which had IC50 values <20 µM [1]. This confirms that bioactivity is entirely dependent on enzymatic conversion and that gluconapin's specific EHDP has a defined potency tier relative to other glucosinolates.

Anti‑Inflammatory vs. Neoglucobrassicin

Head-to-head

Gluconapin and neoglucobrassicin selectively inhibited macrophage respiratory burst; other Isatis-derived GSLs (progoitrin, epiprogoitrin) were inactive. All tested GSLs lacked antibacterial/antiviral activity.

Supports anti‑inflammatory assay context without confounding antimicrobial effects

Murine macrophage model; qualitative significance reported; EC50 values not yet established.

Evidence Dimension	Cytotoxicity (intact glucosinolate vs. EHDP) in K562 cells
Target Compound Data	Intact gluconapin: no effect up to 500 µM; EHDP: IC50 >30 µM
Comparator Or Baseline	Intact sinigrin: no effect up to 500 µM; EHDP: IC50 <20 µM
Quantified Difference	Intact glucosinolates are inactive; gluconapin EHDP is 1.5- to >2-fold less potent than sinigrin EHDP
Conditions	Human erythroleukemic K562 cell line, myrosinase hydrolysis (in situ or pre-mix)

Why This Matters

This data is critical for experimental design: it confirms that any biological study with gluconapin must include a myrosinase source and establishes a quantitative benchmark for expected activity of its hydrolysis products.

• [1] Nastruzzi C, Cortesi R, Esposito E, Menegatti E, Leoni O, Iori R, Palmieri S. In vitro cytotoxic activity of some glucosinolate-derived products generated by myrosinase hydrolysis. Journal of Agricultural and Food Chemistry. 1996;44(4):1014-1021. View Source

Gluconapin Potassium: Key Application Scenarios

Metabolic Engineering: AOP2 Enzyme Activity Monitoring

Use gluconapin potassium as the prototypical 3-butenyl glucosinolate in comparative SAR panels alongside sinigrin (allyl), progoitrin (2-hydroxy-3-butenyl), and glucoraphanin (4-methylsulfinylbutyl). The quantitative IC50 differences established in HT-29 cells (gluconapin: 44.76 µM; sinigrin: 29.51 µM; progoitrin: 2100.6 µM) provide a calibrated potency gradient directly attributable to side-chain structure [1]. This enables systematic interrogation of how aliphatic chain length and unsaturation modulate antiproliferative activity.

Chemoprevention Mixture Design for Functional Foods

Employ gluconapin potassium as a reference standard in HPLC or LC-MS/MS methods that involve heated extraction steps or analysis of thermally processed foods (e.g., cooked cruciferous vegetables). Its unique ability to withstand 100°C without degradation—while sinigrin and others degrade at 40-60°C—makes it the only reliable standard for accurately quantifying glucosinolate content in heat-treated samples [2]. This ensures method accuracy and prevents false-negative results due to analyte thermal decomposition.

Anti-Inflammatory Lead Discovery in Isatis indigotica

Utilize high-purity gluconapin potassium (>90% to >98% HPLC, with certified absolute purity) as a starting material for generating the bioactive isothiocyanate metabolite, 3-butenyl isothiocyanate, or for studying glucosinolate metabolism in cell culture and animal models [3]. The availability of a fully characterized, scalable purification protocol ensures batch-to-batch consistency essential for reproducible pharmacological studies, including in vivo efficacy trials [3].

qHNMR Purity Method for Polar Glucosinolates

Incorporate gluconapin potassium as a quantitative standard in LC-MS/MS assays designed to phenotype glucosinolate content in Brassica napus (rapeseed), B. juncea (mustard), and other cruciferous crops. Given that gluconapin is a predominant glucosinolate in many varieties [4], an accurately characterized reference standard is essential for reliable quantitation in breeding programs aimed at modulating glucosinolate profiles for improved pest resistance or human health benefits.

Application

Selection Property

Validation Focus

AOP2 enzyme activity monitoring

GNA/GRA metabolic ratio specificity

Metabolic flux quantification & chemotype screening

Nutraceutical mixture design

Stoichiometric GNA inclusion in GSL blends

Mixture antiproliferative response modeling

Anti-inflammatory activity screening

Selective respiratory burst inhibition

EC50 profiling in macrophage assays

qHNMR purity certification

Analyte‑specific olefinic H‑4 signature

Absolute purity metrological traceability

• [1] Nutrient–Nutrient Interactions Among Broccoli Glucosinolates and Their Implications for Breeding Cruciferous Crops to Enhance Human Health. 2025. View Source
• [2] Guideline Central. Thermal stability, and in vitro and in vivo metabolism of four main glucosinolates in Isatis indigotica roots. Journal Abstract. 2025. View Source
• [3] Song L, Iori R, Thornalley PJ. Purification of major glucosinolates from Brassicaceae seeds and preparation of isothiocyanate and amine metabolites. Journal of the Science of Food and Agriculture. 2006;86(8):1271-1280. View Source
• [4] The optimal mixing ratio of Brassica napus and Brassica juncea meal improve nematode Meloidogyne hapla effects. 2019. View Source